Cas no 1176509-18-4 ((2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one)
(2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one
-
- Inchi: 1S/C17H15ClO/c1-2-13-6-9-15(10-7-13)17(19)11-8-14-4-3-5-16(18)12-14/h3-12H,2H2,1H3/b11-8+
- InChI Key: NMXQZOXEJCRWLQ-DHZHZOJOSA-N
- SMILES: ClC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Topological Polar Surface Area: 17.1
(2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193891-2g |
(2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 98% | 2g |
¥2899.00 | 2024-08-09 | |
| A2B Chem LLC | AJ25122-1g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 1g |
$628.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25122-2g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 2g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25122-5g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 5g |
$1134.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25122-10g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 10g |
$1337.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25122-25g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 25g |
$1944.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25122-50g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 50g |
$2855.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25122-100g |
(2E)-3-(3-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one |
1176509-18-4 | 95+% | 100g |
$4037.00 | 2024-04-20 |
(2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one
Chemical Profile of (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one (CAS No. 1176509-18-4)
The compound (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one, identified by its CAS number 1176509-18-4, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a conjugated system with a phenyl ring and an ethyl substituent, has garnered attention due to its structural and functional properties. The presence of a chlorophenyl group at the third position and an ethylphenyl group at the first position contributes to its unique chemical behavior, making it a subject of interest for synthetic chemists and biologists alike.
In recent years, the study of such heterocyclic compounds has seen considerable advancements, particularly in their application as intermediates in drug development. The structural motif of (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one suggests potential bioactivity, which has been explored in various pharmacological contexts. Researchers have been particularly intrigued by its possible role as a precursor in the synthesis of novel therapeutic agents targeting neurological and inflammatory disorders.
The chemical synthesis of this compound involves intricate steps that highlight the importance of precise reaction conditions and catalyst selection. The double bond in the propenone moiety, specifically the (2E) configuration, is crucial for maintaining the desired stereochemical properties. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and selective synthesis routes for this type of compound. These methods not only improve yield but also minimize unwanted byproducts, making the process more sustainable and scalable.
From a biological perspective, the interaction of (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one with biological targets has been a focus of numerous studies. The chlorophenyl group is known to modulate electron density and influence binding affinity to enzymes and receptors. Similarly, the ethylphenyl substituent can enhance solubility and metabolic stability, which are critical factors in drug design. Recent computational studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in pain signaling pathways, making it a promising candidate for further investigation.
In vitro experiments have demonstrated that derivatives of this compound can interact with specific biomolecules, leading to potential therapeutic effects. For instance, modifications at the chlorophenyl ring have shown to alter binding affinity to cytochrome P450 enzymes, which are crucial in drug metabolism. This knowledge is essential for optimizing drug candidates to ensure efficacy while minimizing side effects. Furthermore, the use of high-throughput screening techniques has allowed researchers to rapidly assess the bioactivity of various analogs, streamlining the drug discovery process.
The role of computational chemistry in understanding the properties of (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one cannot be overstated. Molecular modeling techniques provide insights into how this compound might behave within biological systems, helping researchers predict its interactions with proteins and nucleic acids. These predictions are invaluable for designing experiments and guiding synthetic efforts. Additionally, quantum mechanical calculations have been used to elucidate reaction mechanisms, shedding light on how this compound might be transformed into more complex molecules.
As research continues to evolve, new applications for this compound are likely to emerge. The growing interest in green chemistry principles has also influenced synthetic strategies, with an emphasis on reducing waste and using environmentally friendly reagents. Innovations in continuous flow chemistry have shown promise in facilitating the production of such complex molecules under milder conditions, further enhancing sustainability efforts.
In conclusion, (2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one (CAS No. 1176509-18-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and bioactivity make it a valuable asset in the development of new pharmaceuticals. As our understanding of chemical interactions deepens, so too will our ability to harness compounds like this one for beneficial purposes.
1176509-18-4 ((2E)-3-(3-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)